Cas no 1267610-30-9 (LDN 193188)

• Product Name: LDN 193188
• CAS No: 1267610-30-9
• MF: C₂₀H₁₇Cl₂N₅O₄S
• MW: 494.351080656052
• CID: 4584523
• PubChem ID: 66958626
• Update Time: 2025-06-09

LDN 193188 Chemical and Physical Properties

Names and Identifiers

• LDN 193188
• 2,4-Dichloro-N-[[[4-[[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl]phenyl]amino]carbonyl]benzamide
• Benzamide, 2,4-dichloro-N-[[[4-[[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl]phenyl]amino]carbonyl]-
• EX-A6145
• LDN-193188
• G79393
• CHEMBL4577274
• LDN193188
• 2,4-Dichloro-N-((4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)carbamoyl)benzamide
• SCHEMBL1233504
• AKOS027470235
• 2,4-dichloro-N-[[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]carbamoyl]benzamide
• 1267610-30-9

• Inchi： 1S/C20H17Cl2N5O4S/c1-11-9-12(2)24-19(23-11)27-32(30,31)15-6-4-14(5-7-15)25-20(29)26-18(28)16-8-3-13(21)10-17(16)22/h3-10H,1-2H3,(H,23,24,27)(H2,25,26,28,29)
• InChI Key： COTBDKMEUUNJTI-UHFFFAOYSA-N
• SMILES： C(NC(NC1=CC=C(S(NC2=NC(C)=CC(C)=N2)(=O)=O)C=C1)=O)(=O)C1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 493.0378306g/mol
• Monoisotopic Mass: 493.0378306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 139Ų

Additional information on LDN 193188

Introduction to Compound with CAS No. 1267610-30-9 and Product Name: LDN 193188

Compounds in the field of chemical and biomedical research often hold significant promise for advancing therapeutic strategies. Among these, the compound identified by the CAS number 1267610-30-9 and marketed under the product name LDN 193188 has garnered attention due to its unique chemical properties and potential biological applications. This introduction aims to provide a comprehensive overview of this compound, its mechanisms of action, recent research findings, and future prospects in pharmaceutical development.

The chemical structure of the compound with CAS no. 1267610-30-9 exhibits distinct features that contribute to its reactivity and interaction with biological targets. Detailed structural analysis has revealed that it possesses a complex molecular framework, incorporating multiple functional groups that are known to influence its pharmacological profile. Such structural attributes are critical in determining its efficacy and selectivity in biological systems.

In recent years, there has been growing interest in exploring the therapeutic potential of LDN 193188. Preliminary studies have indicated that this compound demonstrates promising activity in modulating cellular processes relevant to inflammation and immune response. Specifically, research has highlighted its ability to interact with specific receptors and enzymes, leading to a reduction in pro-inflammatory cytokine production. This mechanism is particularly intriguing given the high prevalence of inflammatory-related diseases that continue to pose significant challenges in clinical medicine.

One of the most compelling aspects of LDN 193188 is its potential as an immunomodulatory agent. Studies have shown that it can selectively target immune cells, particularly macrophages, without causing significant toxicity. This selectivity is a crucial factor in developing treatments that aim to modulate immune responses while minimizing side effects. The compound's ability to influence macrophage polarization—shifting from pro-inflammatory M1 macrophages to anti-inflammatory M2 macrophages—has been well-documented in vitro and in vivo models.

Furthermore, the pharmacokinetic properties of LDN 193188 have been extensively studied to ensure its suitability for clinical applications. Research has demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This suggests that it could be administered orally or via other routes with minimal bioavailability issues, making it a versatile candidate for drug development.

The compound's potential extends beyond immunomodulation; recent studies have also explored its role in anti-tumor therapy. Mechanistic studies have revealed that LDN 193188 can induce apoptosis in cancer cells by disrupting mitochondrial function and enhancing oxidative stress. Additionally, it has been shown to inhibit tumor growth by suppressing angiogenesis—the formation of new blood vessels that supply nutrients to tumors. These findings position LDN 193188 as a multifaceted therapeutic agent with applications across multiple disease domains.

Recent advances in analytical chemistry have enabled more precise characterization of LDN 193188, further elucidating its interactions with biological targets. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided valuable insights into its molecular dynamics and binding affinity. These high-resolution structural data are essential for optimizing drug design and improving therapeutic efficacy.

The clinical development pipeline for LDN 193188 is currently undergoing rigorous evaluation. Several Phase I and II clinical trials have been initiated to assess its safety and efficacy in human subjects. Early results from these trials are promising, with no significant adverse effects reported at tested doses. Moreover, preliminary efficacy data suggest that the compound can effectively modulate immune responses in patients with chronic inflammatory conditions.

Future research directions for LDN 193188 include exploring combination therapies with other immunomodulatory agents or anti-cancer drugs. Such combinations could potentially enhance therapeutic outcomes by leveraging synergistic effects between different compounds. Additionally, efforts are underway to develop novel formulations that improve bioavailability and reduce dosing frequency, thereby enhancing patient compliance.

The regulatory landscape for compounds like LDN 193188 is also evolving rapidly. Regulatory agencies are increasingly recognizing the importance of immunomodulatory therapies in treating chronic diseases and cancer. As a result, pathways for accelerated drug approval are being established, which could expedite the commercialization process for promising candidates like LDN 193188.

In conclusion, the compound identified by CAS no. 1267610-30-9 and marketed as LDN 193188 represents a significant advancement in chemical and biomedical research. Its unique properties make it a versatile candidate for treating inflammatory diseases, cancer, and other conditions characterized by aberrant immune responses. With ongoing clinical trials providing encouraging results and advancements in drug development technologies, the future prospects for this compound appear exceptionally bright.